Cas no 148960-37-6 (1H-Inden-1-amine,6-fluoro-2,3-dihydro-, (+)-)

• Product Name: 1H-Inden-1-amine,6-fluoro-2,3-dihydro-, (+)-
• CAS No: 148960-37-6
• MF: C₉H₁₀FN
• MW: 151.180805683136
• CID: 100343
• PubChem ID: 15408127
• Update Time: 2025-04-18

1H-Inden-1-amine,6-fluoro-2,3-dihydro-, (+)- Chemical and Physical Properties

Names and Identifiers

• 1H-Inden-1-amine,6-fluoro-2,3-dihydro-, (+)-
• 6-fluoro-(R)-1-aminoindan
• SY347918
• AB38286
• FT-0652870
• F16923
• AB38290
• (R)-6-Fluoroindane-1-amine
• EN300-145730
• 6-fluoro-2,3-dihydro-1H-inden-1-ylamine
• 6-fluoroindan-1-ylamine
• MFCD00941323
• 1H-Inden-1-amine,6-fluoro-2,3-dihydro-,(-)-(9CI)
• (+)-6-FLuoro-2,3-dihydro-1H-inden-1-amine
• KZXWOWJBKSZXAL-UHFFFAOYSA-N
• 1H-Inden-1-amine,6-fluoro-2,3-dihydro-,(+)-(9CI)
• 148960-37-6
• DTXSID70572502
• AKOS005260293
• 148960-36-5
• 2,3-DIHYDRO-6-FLUORO-1H-INDEN-1-AMINE
• 6-Fluoro-indan-1-ylamine
• 168902-77-0
• DTXSID701272928
• 6-FLUORO-2,3-DIHYDRO-1H-INDEN-1-AMINE
• SCHEMBL1151033
• 1H-Inden-1-amine, 6-fluoro-2,3-dihydro-
• 1H-Inden-1-amine,6-fluoro-2,3-dihydro-(9CI)
• rac-6-fluoro-indan-1-ylamine
• (-)-6-FLuoro-2,3-dihydro-1H-inden-1-amine
• AB07709

• Inchi： 1S/C9H10FN/c10-7-3-1-6-2-4-9(11)8(6)5-7/h1,3,5,9H,2,4,11H2
• InChI Key： KZXWOWJBKSZXAL-UHFFFAOYSA-N
• SMILES： FC1C=CC2=C(C=1)C(CC2)N

Computed Properties

• Exact Mass: 151.079727485g/mol
• Monoisotopic Mass: 151.079727485g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 26Ų